N-(1H-indol-6-yl)-5-oxo-5-[4-(2-pyridyl)piperazino]pentanamide

Specification

• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol
• IUPAC Name: N-(1H-indol-6-yl)-5-oxo-5-(4-pyridin-2-ylpiperazin-1-yl)pentanamide
• Standard InChI: InChI=1S/C22H25N5O2/c28-21(25-18-8-7-17-9-11-23-19(17)16-18)5-3-6-22(29)27-14-12-26(13-15-27)20-4-1-2-10-24-20/h1-2,4,7-11,16,23H,3,5-6,12-15H2,(H,25,28)
• Standard InChI Key: ZEIJJBUKTWAENQ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)CCCC(=O)NC3=CC4=C(C=C3)C=CN4
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)CCCC(=O)NC3=CC4=C(C=C3)C=CN4

Introduction

N-(1H-indol-6-yl)-5-oxo-5-[4-(2-pyridyl)piperazino]pentanamide is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound combines an indole moiety, a piperazine ring, and a pyridine substituent, which are common in many biologically active molecules.

Synthesis and Chemical Reactivity

The synthesis of N-(1H-indol-6-yl)-5-oxo-5-[4-(2-pyridyl)piperazino]pentanamide typically involves multi-step reactions that require careful control of conditions to achieve high purity and yield. The compound's chemical reactivity can be explored through various synthetic pathways, including modifications to enhance its biological activity or improve pharmacokinetic properties.

Biological Activity and Potential Applications

Compounds with indole and piperazine structures often exhibit a range of biological activities, including interactions with serotonin receptors, which are crucial in mood regulation. N-(1H-indol-6-yl)-5-oxo-5-[4-(2-pyridyl)piperazino]pentanamide may have potential applications in treating central nervous system disorders or as a modulator of specific protein kinases involved in cellular signaling pathways.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features	Unique Aspects
N-(1H-indol-6-yl)-5-oxo-5-[4-(2-pyridyl)piperazino]pentanamide	C22H25N5O	Indole, piperazine, pyridine	Specific combination of functional groups
N-(1H-indol-5-yl)-4-oxo-4-[4-(2-pyridyl)piperazino]butanamide	C19H22N4O2	Indole, piperazine, pyridine	Shorter chain length
5-[4-(1H-indol-2-ylcarbonyl)piperazin-1-yl]-5-oxo-N-(pyridin-2-ylmethyl)pentanamide	CHNO	Indole, piperazine, pyridine	Additional carbonyl and methyl groups

Research Findings and Future Directions

While specific data on the efficacy of N-(1H-indol-6-yl)-5-oxo-5-[4-(2-pyridyl)piperazino]pentanamide is limited, compounds with similar structures have shown potential in various therapeutic areas, including central nervous system disorders and cancer research. Further studies are needed to fully explore its biological activities and potential applications in drug development.